1,3(2H,4H)-Isoquinolinedione, 2-(4-chlorophenyl)-

• CAS RN: 83907-64-6
• Molecular Formula: C15H10ClNO2
• Molecular Weight: 271.70 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-4H-isoquinoline-1,3-dione
• InChI: InChI=1S/C15H10ClNO2/c16-11-5-7-12(8-6-11)17-14(18)9-10-3-1-2-4-13(10)15(17)19/h1-8H,9H2
• InChI Key: VCAVXRXBRBLYDE-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C(=O)N(C1=O)C3=CC=C(C=C3)Cl

Description

1,3(2H,4H)-Isoquinolinedione, 2-(4-chlorophenyl)- is a useful research compound. Its molecular formula is C15H10ClNO2 and its molecular weight is 271.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(2-Carboxyphenyl)acetic acid (9 g) and 4-chloroaniline (6.3 g) in mesitylene (200 ml) were heated at reflux for 18 h, under Dean and Stark conditions. On cooling, the crude product crystallised out and was filtered off. Recrystallisation from ethanol/ethyl acetate gave 2-(4-chlorophenyl)isoquinoline-1,3(2H,4H)-dione, m.p. 178°-180° C. A mixture of this product (2.8 g) and phosphoryl chloride (10 ml) was heated at reflux for 21 h, and excess phosphoryl chloride was then evaporated at reduced pressure. The residue was stirred in ice-water for 4 h, and the precipitate filtered off and suspended in 2% aqueous sodium bicarbonate for 5 minutes. It was again filtered off, taken up in dichloromethane (150 ml) dried and evaporated. Column chromatography of the residue gave a brown solid, which was recrystallised from isooctane/ethyl acetate, to give 3-chloro-2-(4-chlorophenyl)isoquinolin-1(2H)-one m.p. 125°-127° C.